N-(2-phenylphenyl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(2-phenylphenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H15NO3/c22-20(15-10-11-18-19(12-15)24-13-23-18)21-17-9-5-4-8-16(17)14-6-2-1-3-7-14/h1-12H,13H2,(H,21,22)
• InChI Key: PDGDUXBGBVSPHZ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=CC=C3C4=CC=CC=C4
• Molecular Formula: C20H15NO3
• Molecular Weight: 317.3 g/mol

Description

N-(2-phenylphenyl)-1,3-benzodioxole-5-carboxamide is an organic compound that belongs to the class of benzodioxole derivatives This compound is characterized by the presence of a benzodioxole ring fused with a carboxamide group and a biphenyl moiety

Scientific Research Applications

N-(2-phenylphenyl)-1,3-benzodioxole-5-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-phenylphenyl)-1,3-benzodioxole-5-carboxamide typically involves the coupling of 1,3-benzodioxole-5-carboxylic acid with 2-phenylphenylamine. This reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction conditions often include stirring the mixture at room temperature for several hours to ensure complete conversion to the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product may involve techniques such as recrystallization or chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-phenylphenyl)-1,3-benzodioxole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the carboxamide group to an amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary amines.

Substitution: Formation of halogenated derivatives.

Mechanism of Action

The mechanism of action of N-(2-phenylphenyl)-1,3-benzodioxole-5-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-phenylcarboxamide: A simpler analog with a single phenyl ring.

N-(2-thienyl)carboxamide: A bioisostere with a thiophene ring instead of a phenyl ring.

Phenylboronic acid: Contains a boronic acid group instead of a carboxamide group.

Uniqueness

N-(2-phenylphenyl)-1,3-benzodioxole-5-carboxamide is unique due to its combination of a benzodioxole ring and a biphenyl moiety, which imparts distinct chemical and biological properties. This structural uniqueness makes it a valuable compound for various research and industrial applications.